2-Amino-3-methyl-3H-imidazo[4,5-f]quinoline

• CAS No.: 76180-96-6
• Product Name: 2-Amino-3-methyl-3H-imidazo[4,5-f]quinoline
• Molecular Formula: C11H10N4
• Molecular Weight: 198.22 g/mol
• IUPAC Name: 3-methylimidazo[4,5-f]quinolin-2-amine
• Standard InChI: InChI=1S/C11H10N4/c1-15-9-5-4-8-7(3-2-6-13-8)10(9)14-11(15)12/h2-6H,1H3,(H2,12,14)
• Standard InChIKey: ARZWATDYIYAUTA-UHFFFAOYSA-N
• SMILES: CN1C2=C(C3=C(C=C2)N=CC=C3)N=C1N
• Canonical SMILES: CN1C2=C(C3=C(C=C2)N=CC=C3)N=C1N
• Colorform: Crystalline solid
• Melting Point: greater than 572 °F (NTP, 1992); >300 °C; 300°C
• Physical Description: 2-amino-3-methylimidazo(4,5-f)quinoline appears as light tan crystalline solid or tan powder. (NTP, 1992); Solid
• Description: 3-methyl-3H-imidazo[4,5-f]quinolin-2-amine is an imidazoquinoline that is 3H-imidazo[4,5-f]quinoline substituted by a methyl group at position 3 and an amino group at position 2. It has a role as a carcinogenic agent.; 2-Amino-3-methylimidazo[4, 5-F]quinoline, also known as IQ or 3-methyl-3H-imidazo[4, 5-F]quinolin-2-amine, belongs to the class of organic compounds known as quinolines and derivatives. Quinolines and derivatives are compounds containing a quinoline moiety, which consists of a benzene ring fused to a pyrimidine ring to form benzo[b]azabenzene. 2-Amino-3-methylimidazo[4, 5-F]quinoline exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 2-amino-3-methylimidazo[4, 5-F]quinoline is primarily located in the cytoplasm. Outside of the human body, 2-amino-3-methylimidazo[4, 5-F]quinoline can be found in fishes. This makes 2-amino-3-methylimidazo[4, 5-F]quinoline a potential biomarker for the consumption of this food product.; 2-amino-3-methylimidazo(4,5-f)quinoline appears as light tan crystalline solid or tan powder. (NTP, 1992)
• Related CAS: 77314-22-8 (hydrobromide)
• Solubility: Insoluble (NTP, 1992); Soluble in methanol, ethanol, and dimethyl sulfoxide.
• Synonyms: 14C-2-amino-3-methylimidazo(4,5-f)quinoline; 2-amino-3-methylimidazo(4,5-f)- quinoline; 2-amino-3-methylimidazo(4,5-f)quinoline; 2-amino-3-methylimidazo(4,5-f)quinoline hydrobromide; 2-amino-3-methylimidazolo(4,5-f)quinoline; 2-AMIQ
• PubChem Compound: 53462
• Last Modified: Nov 11 2021